Cas no 1049764-99-9 ({[1-(3-Methylphenyl)-1h-pyrazol-4-yl]methyl}amine hydrochloride)

• Product Name: {[1-(3-Methylphenyl)-1h-pyrazol-4-yl]methyl}amine hydrochloride
• CAS No: 1049764-99-9
• MF: C₁₁H₁₄ClN₃
• MW: 223.701961040497
• MDL: MFCD09431466
• CID: 4569790
• Update Time: 2025-05-27

{[1-(3-Methylphenyl)-1h-pyrazol-4-yl]methyl}amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• {[1-(3-methylphenyl)-1h-pyrazol-4-yl]methyl}amine hydrochloride
• ([1-(3-Methylphenyl)-1h-pyrazol-4-yl]methyl)amine hydrochloride
• [1-(3-methylphenyl)pyrazol-4-yl]methanamine;hydrochloride
• 1-[1-(3-Methylphenyl)-1H-pyrazol-4-yl]methanamine hydrochloride
• {[1-(3-Methylphenyl)-1h-pyrazol-4-yl]methyl}amine hydrochloride

• MDL： MFCD09431466
• Inchi： 1S/C11H13N3.ClH/c1-9-3-2-4-11(5-9)14-8-10(6-12)7-13-14;/h2-5,7-8H,6,12H2,1H3;1H
• InChI Key： XRCGASBFFBQHKP-UHFFFAOYSA-N
• SMILES： Cl.N1(C=C(C=N1)CN)C1C=CC=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 183
• Topological Polar Surface Area: 43.8

Additional information on {[1-(3-Methylphenyl)-1h-pyrazol-4-yl]methyl}amine hydrochloride

Comprehensive Overview of {[1-(3-Methylphenyl)-1h-pyrazol-4-yl]methyl}amine hydrochloride (CAS No. 1049764-99-9)

The compound {[1-(3-Methylphenyl)-1h-pyrazol-4-yl]methyl}amine hydrochloride (CAS No. 1049764-99-9) is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrazole core linked to a 3-methylphenyl group and an amine hydrochloride moiety, makes it a versatile intermediate for drug discovery and development. Researchers are increasingly exploring its potential applications in targeting specific biological pathways, particularly in the context of kinase inhibition and receptor modulation.

In recent years, the demand for high-purity intermediates like {[1-(3-Methylphenyl)-1h-pyrazol-4-yl]methyl}amine hydrochloride has surged, driven by advancements in precision medicine and small-molecule therapeutics. This compound's relevance is further highlighted by its alignment with trending topics such as personalized drug design and AI-driven molecular optimization. Laboratories and pharmaceutical companies frequently search for reliable synthesis protocols and structure-activity relationship (SAR) data to expedite their R&D processes.

The physicochemical properties of CAS No. 1049764-99-9—including solubility, stability, and reactivity—have been meticulously characterized to ensure reproducibility in experimental settings. Its hydrochloride salt form enhances bioavailability, a critical factor in preclinical studies. Discussions in scientific forums often revolve around its potential synergies with biocompatible carriers and targeted delivery systems, reflecting broader industry interests in nanomedicine and sustained-release formulations.

From a synthetic chemistry perspective, {[1-(3-Methylphenyl)-1h-pyrazol-4-yl]methyl}amine hydrochloride serves as a building block for heterocyclic derivatives, enabling the creation of libraries for high-throughput screening (HTS). Its modular design aligns with the growing emphasis on fragment-based drug discovery (FBDD), a strategy favored for reducing attrition rates in clinical trials. Searches related to scalable synthesis and green chemistry alternatives for this compound underscore the industry's shift toward sustainable practices.

Quality control and analytical validation are paramount for CAS No. 1049764-99-9, with techniques like HPLC, NMR, and mass spectrometry being routinely employed. The compound's spectral data and chromatographic profiles are often shared in open-access databases, facilitating collaborative research. Queries about its regulatory compliance and handling guidelines reflect user concerns about safety and standardization in laboratory environments.

In summary, {[1-(3-Methylphenyl)-1h-pyrazol-4-yl]methyl}amine hydrochloride exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from lead compound optimization to mechanistic studies—position it as a valuable asset for scientists navigating the complexities of drug development pipelines. As the scientific community continues to explore its potential, this compound remains a focal point for cutting-edge research and industrial applications.